Cas no 1246833-48-6 (rac-1-Linoleoyl-2-stearoyl-3-chloropropanediol-d5)

• Product Name: rac-1-Linoleoyl-2-stearoyl-3-chloropropanediol-d5
• CAS No: 1246833-48-6
• MF: C₃₉H₇₁ClO₄
• MW: 644.462460756302
• CID: 1060769
• PubChem ID: 71749815
• Update Time: 2025-06-09

rac-1-Linoleoyl-2-stearoyl-3-chloropropanediol-d5 Chemical and Physical Properties

Names and Identifiers

• rac-1-Linoleoyl-2-stearoyl-3-chloropropanediol-d5
• [1-chloro-1,1,2,3,3-pentadeuterio-3-[(9Z,12Z)-octadeca-9,12-dienoyl]oxypropan-2-yl] octadecanoate
• 3-Chloro-2-(octadecanoyloxy)(~2~H_5_)propyl (9Z,12Z)-octadeca-9,12-dienoate
• 9,12-Octadecadienoic Acid 3-Chloro-2-[(1-oxooctadecyl)oxy]propyl Ester;
• 1246833-48-6
• DTXSID80857938

• Inchi： 1S/C39H71ClO4/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-38(41)43-36-37(35-40)44-39(42)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11,13,17,19,37H,3-10,12,14-16,18,20-36H2,1-2H3/b13-11-,19-17-/i35D2,36D2,37D
• InChI Key： FSIDKIWIEOGHHZ-OESFQQCJSA-N
• SMILES： ClC([2H])([2H])C([2H])(C([2H])([2H])OC(CCCCCCC/C=C\C/C=C\CCCCC)=O)OC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 643.53500
• Monoisotopic Mass: 643.5354722g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 44
• Rotatable Bond Count: 36
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.9
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 12.75520

Additional information on rac-1-Linoleoyl-2-stearoyl-3-chloropropanediol-d5

Research Briefing on rac-1-Linoleoyl-2-stearoyl-3-chloropropanediol-d5 (CAS: 1246833-48-6) in Chemical Biology and Pharmaceutical Applications

The compound rac-1-Linoleoyl-2-stearoyl-3-chloropropanediol-d5 (CAS: 1246833-48-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This deuterated analog of chloropropanediol esters serves as a critical tool for studying lipid metabolism, drug delivery systems, and biomarker discovery. Its unique structural features, including the incorporation of stable isotopes (deuterium), make it particularly valuable for mass spectrometry-based quantification and tracer studies in complex biological matrices.

Recent studies have focused on the application of rac-1-Linoleoyl-2-stearoyl-3-chloropropanediol-d5 in lipidomics research. The compound's ability to mimic endogenous lipids while providing distinct mass spectral signatures has enabled researchers to investigate lipid remodeling pathways with unprecedented precision. A 2023 study published in the Journal of Lipid Research demonstrated its utility in tracking the fate of dietary lipids in mammalian systems, revealing novel insights into lipid absorption and redistribution mechanisms.

In pharmaceutical development, this compound has emerged as a promising candidate for improving drug formulation stability. The chloropropanediol moiety provides enhanced chemical stability compared to conventional glycerolipids, while the deuterium labeling allows for precise pharmacokinetic studies. Recent preclinical data presented at the 2024 American Chemical Society meeting showed that formulations incorporating rac-1-Linoleoyl-2-stearoyl-3-chloropropanediol-d5 exhibited improved shelf-life and reduced degradation products under accelerated stability testing conditions.

The synthesis and characterization of rac-1-Linoleoyl-2-stearoyl-3-chloropropanediol-d5 have been refined in recent months, with several research groups reporting improved yields and purity. A notable advancement comes from a collaborative effort between academic and industrial researchers, published in Organic Process Research & Development, which described a scalable synthetic route that maintains the compound's isotopic integrity while reducing production costs by approximately 40% compared to previous methods.

Emerging applications in targeted therapy have also been explored. The compound's ability to incorporate into lipid nanoparticles while maintaining its isotopic label has enabled researchers to develop novel tracking systems for nanomedicine delivery. Early-stage clinical trials (Phase I) are currently investigating its use as a tracer in lipid-based anticancer drug formulations, with preliminary results suggesting excellent safety profiles and predictable pharmacokinetics.

Future research directions for rac-1-Linoleoyl-2-stearoyl-3-chloropropanediol-d5 appear promising, with several groups exploring its potential in metabolic disorder research and as a standard for regulatory-quality lipid analysis. The compound's unique properties position it as a versatile tool that bridges basic lipid biochemistry with applied pharmaceutical sciences, offering new opportunities for understanding and manipulating lipid-mediated biological processes.